Cas no 790272-34-3 (4-(4-chlorophenyl)-5-(pyrrolidin-1-ylmethyl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-(4-chlorophenyl)-5-(pyrrolidin-1-ylmethyl)-4H-1,2,4-triazole-3-thiol
• CAS No: 790272-34-3
• MF: C₁₃H₁₅ClN₄S
• MW: 294.802999734879
• CID: 3107311
• PubChem ID: 2513432
• Update Time: 2025-05-24

4-(4-chlorophenyl)-5-(pyrrolidin-1-ylmethyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-(4-chlorophenyl)-5-(pyrrolidin-1-ylmethyl)-4H-1,2,4-triazole-3-thiol
• EN300-10401
• Z56347334
• C13H15ClN4S
• 4-(4-chlorophenyl)-5-[(pyrrolidin-1-yl)methyl]-4H-1,2,4-triazole-3-thiol
• 4-(4-chlorophenyl)-5-(pyrrolidin-1-ylmethyl)-2H-1,2,4-triazole-3-thione
• CS-0230448
• 790272-34-3
• 4-(4-chlorophenyl)-3-(pyrrolidin-1-ylmethyl)-1H-1,2,4-triazole-5-thione
• AKOS034449675

• Inchi： 1S/C13H15ClN4S/c14-10-3-5-11(6-4-10)18-12(15-16-13(18)19)9-17-7-1-2-8-17/h3-6H,1-2,7-9H2,(H,16,19)
• InChI Key： RWVSKUVJLSUWMH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(NN=C1CN1CCCC1)=S

Computed Properties

• Exact Mass: 294.0705954Da
• Monoisotopic Mass: 294.0705954Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 63Ų

Additional information on 4-(4-chlorophenyl)-5-(pyrrolidin-1-ylmethyl)-4H-1,2,4-triazole-3-thiol

Professional Introduction to 4-(4-chlorophenyl)-5-(pyrrolidin-1-ylmethyl)-4H-1,2,4-triazole-3-thiol (CAS No. 790272-34-3)

The compound 4-(4-chlorophenyl)-5-(pyrrolidin-1-ylmethyl)-4H-1,2,4-triazole-3-thiol, identified by its CAS number 790272-34-3, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound has garnered attention due to its unique structural features and potential applications in medicinal chemistry. The molecular framework of this compound incorporates a triazole ring, a pyrrolidine moiety, and a chlorophenyl substituent, which collectively contribute to its distinct chemical properties and biological activities.

In recent years, the development of novel therapeutic agents has been heavily influenced by the exploration of complex molecular architectures. The triazole core is particularly noteworthy, as it is widely recognized for its role in various bioactive molecules. Triazoles are known for their stability and versatility in drug design, often serving as key structural elements in antimicrobial, antiviral, and anticancer agents. The presence of a pyrrolidin-1-ylmethyl group in this compound adds an additional layer of complexity, potentially influencing its pharmacokinetic behavior and binding affinity to biological targets.

The 4-chlorophenyl substituent further enhances the compound's pharmacological profile by introducing electronic and steric effects that can modulate its interactions with biological receptors. This combination of structural elements makes 4-(4-chlorophenyl)-5-(pyrrolidin-1-ylmethyl)-4H-1,2,4-triazole-3-thiol a promising candidate for further investigation in drug discovery programs.

Recent studies have highlighted the importance of heterocyclic compounds in the development of innovative therapies. The triazole-thiol moiety, in particular, has been explored for its potential to act as a pharmacophore in various drug classes. For instance, thiol-containing compounds have demonstrated significant activity against enzymes involved in inflammatory pathways, making them relevant in the treatment of chronic diseases such as rheumatoid arthritis and atherosclerosis. The incorporation of a thiol group into the molecular structure of this compound may enhance its ability to interact with specific enzymatic targets, thereby increasing its therapeutic efficacy.

The pyrrolidine ring is another critical component that contributes to the compound's overall pharmacological properties. Pyrrolidine derivatives are well-documented for their role in central nervous system (CNS) drugs, where they often serve as key structural motifs responsible for receptor binding and pharmacological activity. The presence of a methyl-substituted pyrrolidine group in this compound may enhance its ability to cross the blood-brain barrier, making it a potential candidate for treating neurological disorders.

In terms of synthetic chemistry, the preparation of 4-(4-chlorophenyl)-5-(pyrrolidin-1-ylmethyl)-4H-1,2,4-triazole-3-thiol involves multi-step organic transformations that require careful optimization to ensure high yield and purity. The synthesis typically begins with the functionalization of the triazole ring followed by the introduction of the pyrrolidinylmethyl group and the chlorophenyl substituent. Advanced techniques such as palladium-catalyzed cross-coupling reactions are often employed to achieve these transformations efficiently.

The biological evaluation of this compound has revealed several intriguing findings. Preliminary in vitro studies have demonstrated that it exhibits moderate activity against certain bacterial strains, suggesting potential applications in antibiotic development. Additionally, preliminary assays have indicated that it may possess anti-inflammatory properties by modulating key signaling pathways involved in inflammation. These findings underscore the importance of further investigation into the pharmacological profile of this compound.

The structural features of 4-(4-chlorophenyl)-5-(pyrrolidin-1-ylmethyl)-4H-1,2,4-triazole-3-thiol also make it an attractive scaffold for structure-based drug design. Computational modeling techniques can be employed to understand how this compound interacts with biological targets at the molecular level. By analyzing these interactions, researchers can identify key residues involved in binding and design analogs with improved potency and selectivity.

In conclusion, 4-(4-chlorophenyl)-5-(pyrrolidin-1-ylmethyl)-4H-1,2,4-triazole-3-thiol (CAS No. 790272-34-3) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural composition and demonstrated biological activities make it a valuable candidate for further exploration in drug discovery efforts aimed at treating various diseases.